N-((5-cyclopropylpyridin-3-yl)methyl)-2,5-dimethoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((5-cyclopropylpyridin-3-yl)methyl)-2,5-dimethoxybenzenesulfonamide, also known as CPPS, is a chemical compound that has been widely studied for its potential use as a drug for various diseases. CPPS belongs to the class of sulfonamide compounds and has been found to exhibit various biochemical and physiological effects on the human body.
Scientific Research Applications
COX-2 Inhibitors and Anticancer Activity
N-((5-cyclopropylpyridin-3-yl)methyl)-2,5-dimethoxybenzenesulfonamide derivatives are being investigated for their ability to inhibit cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory process. For instance, derivatives such as JTE-522 have shown potent and selective inhibition of COX-2, leading to their clinical trials for treating conditions like rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002). Additionally, these compounds are being explored for their anticancer properties. KCN1, a derivative, exhibited significant in vitro and in vivo anticancer activity against pancreatic cancer cells and tumors in xenograft models (Wang et al., 2012).
Antibacterial and Antifungal Activities
Compounds with the N-((5-cyclopropylpyridin-3-yl)methyl)-2,5-dimethoxybenzenesulfonamide structure have been synthesized and evaluated for their antibacterial and antifungal activities. For example, certain derivatives showed effective inhibitory activity against various Gram-positive and Gram-negative bacterial strains, indicating their potential as therapeutic agents for infectious diseases (Abbasi et al., 2017).
Molecular Dynamics and Computational Studies
These sulfonamide derivatives have been subjects of computational studies to understand their structural and electronic properties. For instance, a study on a newly synthesized sulfonamide molecule, NDMPMBS, derived from 2,5-dimethyl-4-nitroaniline, provided insights into its molecular structure and interaction characteristics (Murthy et al., 2018). Such studies are crucial for designing more effective and specific drugs.
properties
IUPAC Name |
N-[(5-cyclopropylpyridin-3-yl)methyl]-2,5-dimethoxybenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-22-15-5-6-16(23-2)17(8-15)24(20,21)19-10-12-7-14(11-18-9-12)13-3-4-13/h5-9,11,13,19H,3-4,10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUJQRIYIXSVJQS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2=CC(=CN=C2)C3CC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((5-cyclopropylpyridin-3-yl)methyl)-2,5-dimethoxybenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.